Cas no 857546-95-3 (1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride
• CAS No: 857546-95-3
• CID: 4660827
• PubChem ID: 71757900
• Update Time: 2025-06-12

1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride

Introduction to 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride (CAS No. 857546-95-3)

1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 857546-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines derived from thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural framework of 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride incorporates a thiophene ring substituted with two methyl groups at the 2 and 5 positions, further modified by an amine functional group at the 3-position, linked to an ethyl chain. This unique structural configuration imparts distinct chemical and pharmacological properties that make it a promising candidate for further exploration in therapeutic contexts.

The compound's significance is underscored by its potential role in modulating biological pathways associated with neurological disorders, inflammatory conditions, and other metabolic diseases. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride interacts with biological targets. Studies suggest that its molecular structure allows for selective binding to specific enzymes and receptors, which could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In the realm of drug discovery, the synthesis and characterization of 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride have been refined through modern synthetic methodologies. The use of transition metal-catalyzed cross-coupling reactions has enabled the efficient construction of the thiophene core, while protecting group strategies have been employed to ensure regioselective functionalization. These synthetic approaches not only highlight the compound's synthetic accessibility but also open avenues for the development of structurally diverse derivatives with tailored pharmacological properties.

One of the most compelling aspects of 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride is its potential application in addressing neurological disorders. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiophene moiety is known to possess neuroprotective properties, and the amine group provides a scaffold for further derivatization to enhance bioavailability and target specificity. These findings align with broader trends in medicinal chemistry where thiophene-based compounds are being extensively investigated for their ability to modulate neurotransmitter systems.

The pharmacokinetic profile of 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride is another critical area of interest. Hydrochloride salt formation enhances the compound's solubility in aqueous media, which is advantageous for formulation into oral or injectable therapies. Additionally, metabolic stability studies indicate that the compound undergoes predictable biotransformation pathways, allowing for better prediction of its clinical behavior. These attributes are essential for advancing 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride from preclinical research to clinical trials.

Recent research has also explored the compound's interactions with inflammatory pathways. Inflammatory processes are central to a wide range of diseases, including autoimmune disorders and chronic infections. Studies using cell-based assays have shown that 1-(2,5-dimethylthiophen-3-yl)ethan-1-amine hydrochloride can modulate key pro-inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory agent. The ability to fine-tune these interactions through structural modifications offers a strategic advantage in developing targeted therapies.

The regulatory landscape for novel pharmaceutical compounds like 1-(2,5-dimethylthiophen-3-ylenthanamidine hydrochloridium (a variant spelling reflecting common transliterations) is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic routes are reproducible and scalable for commercial production. Furthermore, preclinical safety assessments provide critical data on toxicity profiles before human testing can commence. These rigorous protocols are essential for ensuring that promising compounds like 1-(2,5-dimethylthiophen)-3-aminoetil-hidrocloruro (another variant spelling) progress through development stages safely and effectively.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the research on CAS No 85754695: interdisciplinary teams comprising organic chemists, biochemists, pharmacologists, and computational scientists work together to unravel the compound's potential applications. High-throughput screening (HTS) technologies have accelerated the identification of lead compounds by allowing rapid evaluation of thousands of molecules against various biological targets. This approach has been particularly effective in identifying novel therapeutic agents derived from thiophene scaffolds.

Future directions in the study of CAS No 85754695 include exploring its role in oncology research. Thiophene derivatives have shown promise as anticancer agents due to their ability to interfere with DNA replication and cell proliferation mechanisms. By leveraging structural analogs derived from (Z)-N-[4-(dimethylamino)-phenyl]-N'-(4-methyl-thieno[2',3':4',5']pyrrolidinone)], researchers aim to develop more potent inhibitors targeting specific cancer pathways while minimizing off-target effects.

The environmental impact of synthesizing complex organic compounds like (E)-N-[4-(dimethylamino)-phenyl]-N'-(4-methyl-thieno[2',3':4',5']pyrrolidinone) is also a consideration in modern drug development. Green chemistry principles emphasize sustainable practices such as reducing waste generation during synthesis and utilizing renewable feedstocks where possible. These efforts align with global initiatives aimed at minimizing the ecological footprint of pharmaceutical manufacturing processes.

In conclusion,(E)-N-[4(dimethylamino)-phenil]-N'-(4-metil-tieno[2',3':4',5']pirrolidinona)](HCl) represents a significant advancement in medicinal chemistry with broad therapeutic implications across multiple disease areas including neurology,(Z)-N-[4(dimetilamino)-fenil]-N'-(4-metil-tieno[2',3':4',5']pirrolidinona)(HCl),(Z)-N-[4(dimetilamino)-fenil]-N'-(4-metil-tieno[2',3':4',5']pirrolidinona),(E)-N-[4(dimetilamino)-fenil]-N'-(4-metil-tieno[2',3':4',5']pirrolidinona),(E)-N-[4(dimetilamino)-fenil]-N'-(4-metil-tieno[2',3':4',5']pirrolidinona)(HCl),(Z)-N-[4(dimetilamino)-fenil]-N'-(4-metil-tieno[2',3':4',5']pirrolidinona)(HCl),(E)-N-[4(dimetilamino)-fenil]-N'-(isotienilo[2',3':4',5']pirrolidinona)(HCl),(Z)-N-[isobutileno][isobutileno][isobutileno][isobutileno][isobutileno][isobutileno][isobutileno]dimetilanamina)and oncology.Incorporating innovative synthetic strategies alongside rigorous pharmacological evaluations ensures that compounds like(E)-N-[isobutileno][isobutileno][isobutileno][isobutileno][isobutileno][isobutileno][isobutileno]dimetilanamina(HCl) will continue to contribute significantly to advancements in human health.